6-Chloropurine
Overview
Description
6-Chloropurine is a member of purines and is metabolized to form 6-mercaptopurine . It has been used as an antineoplastic . It is used in the preparation of 9-alkylpurines through alkylation with various substituted alkyl halides in dimethyl sulfoxide . It is also used to prepare 6-succinoaminopurine .
Synthesis Analysis
6-Chloropurine is synthesized by reacting hypoxanthine with phosphoryl chloride in the presence of an unreactive base such as dimethyl aniline . A chemical synthesis method of 6-chloropurine involves using acetyl hypoxanthine as the raw material and phosphorus oxychloride as a chlorinating agent . An efficient method for the synthesis of C6-functionalized purine nucleosides was developed via the direct nucleophilic substitution reaction of 6-chloropurine derivatives with various mild nucleophiles .Molecular Structure Analysis
The molecular formula of 6-Chloropurine is C5H3ClN4 and it has a molecular weight of 154.557 . The structure includes nitrogen heterocycles, which give rise to remarkable alkalinity and the formation of volatile acid salts .Chemical Reactions Analysis
6-Chloropurine has been used in the preparation of 9-alkylpurines via alkylation with various substituted alkyl halides in DMSO . It was also used in the preparation of 6-succinoaminopurine . An efficient method for the synthesis of C6-functionalized purine nucleosides was developed via the direct nucleophilic substitution reaction of 6-chloropurine derivatives with various mild nucleophiles .Physical And Chemical Properties Analysis
6-Chloropurine is a pale yellow crystal with relatively stable chemical properties that do not cause decomposition at room temperature . Its structure includes nitrogen heterocycles, which give rise to remarkable alkalinity and the formation of volatile acid salts .Scientific Research Applications
Kinetics and Substrate Specificity Studies
6-Chloropurine is utilized in biochemical research to study the kinetics and substrate specificity of enzymes such as adenosine deaminase . This enzyme plays a crucial role in purine metabolism, and understanding its interaction with 6-Chloropurine can provide insights into its mechanism of action and potential therapeutic targets .
Synthesis of Nucleoside Derivatives
Researchers use 6-Chloropurine for the benzoylation process to facilitate the synthesis of various nucleoside derivatives. These derivatives are significant in the development of antiviral and anticancer drugs. An example includes the synthesis of 9-(2,3-Di-deoxy-2-fluoro-β-D-threo-pentofuranosyl)adenine , a compound of interest in medicinal chemistry .
Purine Analogue in Enzymatic Studies
After phosphorylation to NMP, NDP, or NTP, 6-Chloropurine serves as a purine substrate analogue. It’s used in studies with enzymes like Inosine monophosphate dehydrogenase (IMPDH) , which is important for nucleotide biosynthesis, and bacteriophage T4 RNA-ligase , an enzyme used in molecular biology for RNA research .
Catalytic Dehydrogenation
6-Chloropurine can be used to prepare purine via catalytic dehydrogenation . This process is essential for creating purine bases, which are fundamental components of nucleic acids and vital for genetic encoding in living organisms .
Mitsunobu Reaction
This compound is involved in the Mitsunobu reaction to prepare 9-alkylated adenines with various alcohols. The Mitsunobu reaction is a powerful tool in organic synthesis for creating new carbon-heteroatom bonds, which are key in developing pharmaceuticals .
Synthesis of Dihydroisoxazole Purine Derivatives
6-Chloropurine is a starting material for synthesizing dihydroisoxazole purine derivatives . These derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties .
Alkylation Studies
It is used in alkylation studies to prepare 9-alkylpurines . Alkylation is a fundamental chemical reaction in organic synthesis, and 9-alkylpurines have significance in studying nucleotide interactions and drug development .
Preparation of 6-Succinoaminopurine
Finally, 6-Chloropurine is used in the preparation of 6-succinoaminopurine . This compound is of interest due to its potential applications in biochemistry and pharmaceuticals, where modifications of purine structures can lead to new therapeutic agents .
Mechanism of Action
Safety and Hazards
Future Directions
An efficient method for the synthesis of C6-functionalized purine nucleosides was developed via the direct nucleophilic substitution reaction of 6-chloropurine derivatives with various mild nucleophiles . This eco-friendly solvent-free process gave good to high isolated yields within a short reaction time (5 min) under microwave irradiated conditions . This method shows potential for future applications and improvements in the synthesis of 6-Chloropurine.
properties
IUPAC Name |
6-chloro-7H-purine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3ClN4/c6-4-3-5(9-1-7-3)10-2-8-4/h1-2H,(H,7,8,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKBQDFAWXLTYKS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NC2=C(N1)C(=NC=N2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3ClN4 | |
Record name | 6-chloropurine | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Dictionary_of_chemical_formulas | |
Description | Chemical information link to Wikipedia. | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00861673 | |
Record name | 6-Chloropurine | |
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Molecular Weight |
154.56 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid; [Merck Index] White powder; [Sigma-Aldrich MSDS] | |
Record name | 6-Chloropurine | |
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Product Name |
6-Chloropurine | |
CAS RN |
87-42-3, 133762-83-1 | |
Record name | 6-Chloropurine | |
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URL | https://commonchemistry.cas.org/detail?cas_rn=87-42-3 | |
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Record name | 6-Chloropurine | |
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Record name | 6-Chloropurin-9-yl | |
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Record name | 6-CHLOROPURINE | |
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Record name | 6-Chloropurine | |
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Record name | 6-chloropurine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.001.587 | |
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Record name | 6-CHLOROPURINE | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
A: 6-Chloropurine acts as a prodrug, meaning it is metabolized in the body into its active form. One of its primary mechanisms of action is conversion to 6-thioinosinic acid (6-thioIMP). [] 6-thioIMP then inhibits purine nucleotide biosynthesis, ultimately interfering with DNA and RNA synthesis. [, ] This inhibition preferentially targets rapidly dividing cells, such as cancer cells. [, ]
A:
- UV-Vis: λmax in methanol = 265 nm []
- 1H NMR (DMSO-d6): δ 8.74 (s, 1H, H-8), 8.23 (s, 1H, H-2) []
- 13C NMR (DMSO-d6): δ 152.2 (C-2), 151.8 (C-4), 151.1 (C-6), 142.1 (C-8), 131.2 (C-5) []
A: 6-Chloropurine exhibits varying solubility depending on the solvent. It demonstrates higher solubility in polar aprotic solvents like dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF) compared to water. [] This solubility difference is crucial for choosing appropriate solvents during chemical synthesis and formulation development.
A: While not typically used as a catalyst itself, 6-chloropurine serves as a vital starting material for synthesizing various biologically active compounds. It acts as an electrophile in various nucleophilic aromatic substitution reactions, enabling the introduction of different substituents at the 6-position of the purine ring. [, , , , ] This versatility makes it valuable in medicinal chemistry for developing novel therapeutics.
ANone: Modifications to the 6-chloropurine structure greatly influence its biological activity:
- Substitution at the 6-position: Replacing chlorine with other groups like thiol (-SH), alkylthio (-SR), or amino (-NH2) significantly alters its pharmacological profile. [, , , ] These modifications can impact its metabolism, target affinity, and overall efficacy.
- N9-Alkylation: Introducing alkyl groups at the N9 position of the purine ring can impact its antitumor and antiviral activity. [, ] The size and nature of the alkyl group can influence its interaction with enzymes and cellular targets.
- Ribosylation: Attaching a ribose sugar to the N9 position yields 6-chloropurine riboside, affecting its cellular uptake and metabolism. [] This modification can influence its conversion to active metabolites and subsequent biological activity.
A: 6-Chloropurine is rapidly absorbed after administration and undergoes extensive metabolism. [] The liver plays a major role in its metabolism, leading to the formation of various metabolites, including 6-chlorouric acid and 6-thioinosinic acid. [, , ] Excretion occurs primarily through the urine, with a small portion eliminated in feces. []
A:
- In Vitro: 6-Chloropurine has shown efficacy against various cancer cell lines, including murine leukemias (L1210 and P388) and human breast carcinoma (MCF7). []
- In Vivo: In animal models, 6-chloropurine demonstrated activity against Sarcoma 180 ascites cells, inhibiting tumor growth. []
ANone: Resistance to 6-chloropurine can arise from various mechanisms, including:
- Decreased uptake or increased efflux: Changes in cellular transport can limit drug accumulation within the cells, reducing its effectiveness. []
- Altered metabolism: Mutations in enzymes responsible for 6-chloropurine metabolism, such as hypoxanthine-guanine phosphoribosyltransferase (HGPRT), can lead to resistance. []
A: 6-Chloropurine can cause a range of side effects, with myelosuppression (suppression of bone marrow activity) being the most common dose-limiting toxicity. [, ] Gastrointestinal disturbances, hepatotoxicity (liver damage), and an increased risk of infection are also possible adverse effects. [, ]
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